Cas no 2228949-45-7 (2-methyl-4-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-2-amine)

• Product Name: 2-methyl-4-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-2-amine
• CAS No: 2228949-45-7
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5926325
• PubChem ID: 165765784
• Update Time: 2025-07-23

2-methyl-4-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-2-amine
• EN300-1772280
• 2228949-45-7

• Inchi： 1S/C14H22N2O/c1-14(2,15)7-6-11-4-5-13-12(10-11)16(3)8-9-17-13/h4-5,10H,6-9,15H2,1-3H3
• InChI Key： VVDMWBDAZUYVTH-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C1=CC=C(C=2)CCC(C)(C)N

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-methyl-4-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-2-amine

Introduction to 2-methyl-4-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-2-amine and Its Significance in Modern Chemical Research

2-methyl-4-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-2-amine, identified by the CAS number 2228949-45-7, is a compound of considerable interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic heterocyclic system, has garnered attention due to its structural uniqueness and potential biological activities. The presence of a benzoxazinone moiety appended to a butanamine backbone suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The benzoxazinone scaffold is well-documented for its pharmacological properties, often found in natural products with antimicrobial, anti-inflammatory, and even anticancer effects. In particular, derivatives of this class have been extensively studied for their ability to modulate enzyme activity and interfere with signaling pathways relevant to disease states. The incorporation of a methyl-substituted butanamine group into this framework introduces additional conformational flexibility, which may enhance binding affinity and selectivity when interacting with biological macromolecules.

Recent advancements in computational chemistry have enabled the rational design of such heterocyclic compounds by predicting their binding modes and optimizing their physicochemical properties. The structure-activity relationship (SAR) studies on related compounds have highlighted the importance of the benzoxazinone ring in mediating biological effects, while the amine substituent provides a handle for further derivatization. This dual functionality makes 2-methyl-4-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-2-amine a versatile scaffold for drug discovery efforts.

In the context of medicinal chemistry, the synthesis of this compound presents both challenges and opportunities. The benzoxazinone ring requires precise control during formation to ensure regioselectivity, while the butanamine moiety must be introduced without disrupting the overall aromatic system. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted organic synthesis, have streamlined these processes, allowing for more efficient production of complex molecules like this one.

The potential applications of 2-methyl-4-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-2-amine extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, particularly in the development of functional polymers or ligands for metal coordination. Additionally, its stability under various conditions suggests utility in industrial processes where chemical robustness is paramount.

From a research perspective, the study of this compound contributes to our understanding of how structural motifs influence biological activity. The interplay between electronic effects and steric hindrance in its molecular framework provides insights into drug-receptor interactions at a fundamental level. Such knowledge is crucial for designing next-generation therapeutics with improved efficacy and reduced side effects.

The growing interest in natural product-inspired scaffolds has positioned compounds like 2-methyl-4-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-y)butanamino as key players in drug discovery pipelines. Their ability to mimic biologically active molecules while offering novel structural features makes them invaluable tools for medicinal chemists seeking to overcome resistance or target previously untapped therapeutic pathways.

As computational power increases and synthetic techniques evolve, the accessibility of such complex molecules will continue to improve. This democratization of access will accelerate innovation across multiple disciplines, from academic research to industrial development. The case of CAS no 2228949 45 7 exemplifies how cutting-edge chemistry can yield compounds with far-reaching implications.

In conclusion,2-methyl 44 (44methyl33 34dihydro22H14benzoxazin6y)butan22amine represents a significant advancement in chemical research due to its intricate structure and potential biological functions. Its synthesis challenges underscore the ingenuity required to push synthetic boundaries further each year while also highlighting opportunities for innovation that span multiple scientific domains.